Cas no 2097872-89-2 (2-methyl-4-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}piperidin-4-yl)oxypyrimidine)

• Product Name: 2-methyl-4-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}piperidin-4-yl)oxypyrimidine
• CAS No: 2097872-89-2
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 6165365
• PubChem ID: 121162698
• Update Time: 2025-05-30

2-methyl-4-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}piperidin-4-yl)oxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}piperidin-4-yl)oxypyrimidine
• CHEMBL4910612
• (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)(4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
• AKOS032457831
• 2-methyl-4-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}piperidin-4-yl)oxy]pyrimidine
• 2097872-89-2
• 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl-[4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]methanone
• F6479-6138

• Inchi： 1S/C17H21N5O3/c1-12-18-6-3-15(19-12)25-13-4-8-21(9-5-13)17(23)14-11-16-22(20-14)7-2-10-24-16/h3,6,11,13H,2,4-5,7-10H2,1H3
• InChI Key： WFGXVPNLFCGTPN-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CCN(C(C2C=C3N(CCCO3)N=2)=O)CC1

Computed Properties

• Exact Mass: 343.16443955g/mol
• Monoisotopic Mass: 343.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.4Ų

Additional information on 2-methyl-4-(1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}piperidin-4-yl)oxypyrimidine

Recent Advances in the Study of 2-methyl-4-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}piperidin-4-yl)oxypyrimidine (CAS: 2097872-89-2)

The compound 2-methyl-4-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}piperidin-4-yl)oxypyrimidine (CAS: 2097872-89-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrazolo[3,2-b][1,3]oxazine scaffold, has been investigated for its role as a modulator of key biological pathways, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

One of the most notable advancements in the study of this compound is its identification as a potent inhibitor of specific kinase targets involved in cell signaling pathways. Researchers have employed structure-activity relationship (SAR) studies to optimize its binding affinity and selectivity, leading to improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2097872-89-2 exhibit nanomolar inhibitory activity against a subset of tyrosine kinases, highlighting its promise as a lead compound for drug development.

In addition to its kinase inhibitory properties, 2097872-89-2 has shown efficacy in preclinical models of autoimmune disorders. A recent in vivo study revealed that the compound significantly reduces pro-inflammatory cytokine production in murine models, suggesting its potential as an immunomodulatory agent. These findings are particularly relevant given the growing need for novel therapeutics with reduced off-target effects compared to existing treatments such as corticosteroids or biologics.

The synthetic route for 2097872-89-2 has also been refined in recent years, with researchers developing more efficient and scalable methodologies. A 2022 publication in Organic Process Research & Development detailed a streamlined synthesis involving a key cyclization step catalyzed by palladium, which improved yield and purity. Such advancements are critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 2097872-89-2. Issues such as bioavailability, metabolic stability, and potential toxicity require thorough investigation in upcoming studies. However, the compound's unique structural features and demonstrated biological activity position it as a compelling candidate for future drug discovery efforts. Ongoing research aims to explore its applications in combination therapies and its efficacy against resistant disease phenotypes.

In conclusion, 2-methyl-4-(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}piperidin-4-yl)oxypyrimidine represents a promising avenue for therapeutic intervention, with recent studies underscoring its versatility and potential. As research progresses, this compound may pave the way for innovative treatments in oncology, immunology, and beyond.